Cas no 57411-94-6 (9H-carbazol-2-ylacetonitrile)

• Product Name: 9H-carbazol-2-ylacetonitrile
• CAS No: 57411-94-6
• MF: C₁₄H₁₀N₂
• MW: 206.242602825165
• CID: 946993
• PubChem ID: 267331
• Update Time: 2025-04-19

9H-carbazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 9H-carbazol-2-ylacetonitrile
• 2-(9H-carbazol-2-yl)acetonitrile
• 2-Cyanomethylcarbazol
• carbazol-2-yl-acetonitrile
• Carbazole-2-acetonitrile
• NSC-106507
• DTXSID80295952
• 57411-94-6
• NSC106507

• Inchi： 1S/C14H10N2/c15-8-7-10-5-6-12-11-3-1-2-4-13(11)16-14(12)9-10/h1-6,9,16H,7H2
• InChI Key： YPQDYLVBFTWIFE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=CC(CC#N)=CC1=2

Computed Properties

• Exact Mass: 206.08400
• Monoisotopic Mass: 206.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.271
• Boiling Point: 458.9°C at 760 mmHg
• Flash Point: 146.8°C
• Refractive Index: 1.746
• PSA: 39.58000
• LogP: 3.38718

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles